Cas no 18927-48-5 (4H-Pyran-4-one, 2,3-dihydro-2,2-dimethyl-)

18927-48-5 structure
Product name:4H-Pyran-4-one, 2,3-dihydro-2,2-dimethyl-
4H-Pyran-4-one, 2,3-dihydro-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Pyran-4-one, 2,3-dihydro-2,2-dimethyl-
- 2,2-dimethyl-3H-pyran-4-one
- 2,2-Dimethyl-2,3-dihydropyran-4-one
- 18927-48-5
- RNRSQPBLXUJIAJ-UHFFFAOYSA-N
- SCHEMBL3001573
- DTXSID60464629
- AKOS013423017
- 2-dimethylpyran-4-one
- 2,2-Dimethyl-2,3-dihydro-4H-pyran-4-one
-
- Inchi: InChI=1S/C7H10O2/c1-7(2)5-6(8)3-4-9-7/h3-4H,5H2,1-2H3
- InChI Key: RNRSQPBLXUJIAJ-UHFFFAOYSA-N
- SMILES: CC1(CC(=O)C=CO1)C
Computed Properties
- Exact Mass: 126.068079557g/mol
- Monoisotopic Mass: 126.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 0.6
4H-Pyran-4-one, 2,3-dihydro-2,2-dimethyl- Related Literature
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
-
Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
-
Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
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